Cas no 2228416-77-9 (1-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228416-77-9
• MF: C₁₁H₁₂ClF₂N
• MW: 231.66948890686
• CID: 6170313
• PubChem ID: 165637799
• Update Time: 2025-10-31

1-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine
• EN300-1993949
• 2228416-77-9

• Inchi： 1S/C11H12ClF2N/c1-10(2)5-11(10,15)8-6(13)3-4-7(14)9(8)12/h3-4H,5,15H2,1-2H3
• InChI Key： VNMOZEFITONYPU-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1(CC1(C)C)N)F)F

Computed Properties

• Exact Mass: 231.0626334g/mol
• Monoisotopic Mass: 231.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine

1-(2-Chloro-3,6-Difluorophenyl)-2,2-Dimethylcyclopropan-1-Amine (CAS No. 2228416-77-9)

The compound 1-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228416-77-9) is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of cyclopropylamines and is characterized by its complex aromatic substitution pattern and the presence of multiple halogen atoms. The molecule consists of a cyclopropane ring fused with an amine group and a substituted phenyl ring containing chlorine and fluorine atoms at specific positions. Such structural features make it a promising candidate for various applications in the fields of pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of cyclopropylamines as building blocks in drug discovery due to their ability to modulate protein-protein interactions and enzyme activities. The presence of halogen atoms in the aromatic ring further enhances the compound's electronic properties, making it suitable for targeting specific biological pathways. For instance, fluorine substitution is known to improve pharmacokinetic profiles by increasing lipophilicity and metabolic stability. Similarly, chlorine substitution can influence the compound's reactivity and selectivity in biochemical environments.

The synthesis of 1-(2-chloro-3,6-difluorophenyl)-2,2-dimethylcyclopropan-1-amine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the cyclopropane ring through [π²+²] cycloaddition reactions or transition-metal-catalyzed cyclizations. The substitution pattern on the phenyl ring is achieved through directed metallation or nucleophilic aromatic substitution techniques. The use of modern catalysts and reaction conditions has enabled researchers to optimize the yield and purity of this compound while minimizing environmental impact.

From an application standpoint, this compound has shown promise in preclinical studies as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to cross the blood-brain barrier (BBB) and interact with key neurotransmitter systems makes it a valuable tool in drug development pipelines. Additionally, its unique electronic properties have been leveraged in the design of fluorescent sensors for detecting metal ions and harmful gases in environmental monitoring systems.

In terms of environmental impact, 1-(chloro-difluorophenyl)cyclopropylamine exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments necessitates careful handling during industrial processes to prevent contamination of water bodies. Regulatory agencies have implemented strict guidelines for the disposal of such compounds to ensure compliance with environmental protection standards.

Looking ahead, ongoing research is focused on enhancing the bioavailability and reducing off-target effects of this compound through structural modifications. Advances in computational chemistry are enabling researchers to predict the binding affinities of this compound to various biological targets with high accuracy. Furthermore, green chemistry approaches are being explored to develop more sustainable synthesis routes that minimize waste generation and energy consumption.

In conclusion, 1-(chloro-difluorophenyl)cyclopropylamine (CAS No. 228416779) represents a cutting-edge chemical entity with significant potential across multiple industries. Its unique structure, combined with recent advancements in synthetic methodologies and application development, positions it as a key player in future innovations within the chemical sciences.